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Compound of Interest

Compound Name: Terbutryn-d5

Cat. No.: B1409488

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
Terbutryn-d5, a deuterated analog of the herbicide Terbutryn. As a stable isotope-labeled
internal standard, Terbutryn-d5 is a critical component in quantitative analytical methods, such
as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass
spectrometry (GC-MS), for the detection of its unlabeled counterpart in various matrices.
Understanding its properties and associated hazards is paramount for ensuring laboratory
safety and data integrity.

Physicochemical and General Data

Terbutryn-d5 shares similar physicochemical properties with the unlabeled Terbutryn, with the
primary difference being its increased molecular weight due to the presence of five deuterium
atoms on the ethyl group. This isotopic labeling makes it an ideal internal standard for
analytical quantification.[1][2]
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Property Value Reference

N2-(tert-Butyl)-N4-(ethyl-d5)-6-

Chemical Name (methylthio)-1,3,5-triazine-2,4- [1112]
diamine
Synonyms Terbutryn D5 (ethyl D5) [1][2]
CAS Number 1219804-47-3 [1][3]
Unlabelled CAS Number 886-50-0 [11[3]
Molecular Formula C10H14DsNsS [1]
Molecular Weight 246.39 g/mol [1]
White or colorless crystalline
Appearance [4]
powder

_ _ 104-105 °C (for unlabeled
Melting Point [4]
Terbutryn)

Sparingly soluble in water.
N Soluble in organic solvents
Solubility o [4][5]
such as acetonitrile, methanol,

and ethyl acetate.

Store at room temperature,

protected from moisture and
Storage Temperature ] )

light.[3] For solutions, store at

2-8°C or -20°C.[5]

Stable under recommended
Stability storage conditions.[3] Avoid

strong acids or bases.[6]

Toxicological Profile and Hazard Identification

The toxicological data for Terbutryn-d5 is not extensively available; therefore, the data for the
unlabeled parent compound, Terbutryn, is used as a conservative proxy. Terbutryn is
considered moderately toxic.
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Hazard Identification

GHS Classification and Statements

Pictograms

Signal Word

Warning

Hazard Statements

H302: Harmful if swallowed. H410: Very toxic to

aquatic life with long lasting effects.

Precautionary Statements

P264: Wash hands thoroughly after handling.
P270: Do not eat, drink or smoke when using
this product. P273: Avoid release to the
environment. P301+P312: IF SWALLOWED:
Call a POISON CENTER or doctor/physician if
you feel unwell. P391: Collect spillage. P501.:
Dispose of contents/container in accordance

with local/regional/national/international

regulations.
Toxicity Data (for
unlabeled Value Species Reference
Terbutryn)
Acute Oral LD50 2000 - 2500 mg/kg Rat [4]
Acute Dermal LD50 >2000 mg/kg Rabbit

Skin Irritation

May cause skin

irritation

[4]

Eye Irritation

May cause eye

irritation

[4]

Experimental Protocols: Safe Handling and Use

The following protocols provide a general framework for the safe handling and use of

Terbutryn-d5 in a laboratory setting. Researchers should always refer to their institution's

specific safety guidelines and the manufacturer's Safety Data Sheet.
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Preparation of Stock and Working Standard Solutions

This protocol details the preparation of a stock solution from the neat (solid) Terbutryn-d5 and
subsequent dilutions to create working solutions.

Acclimatization: Before opening, allow the sealed container of neat Terbutryn-d5 to
equilibrate to room temperature for at least 30 minutes to prevent condensation of
atmospheric moisture.[7]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses with side shields, and nitrile gloves.

Weighing: In a chemical fume hood, carefully weigh the desired amount of Terbutryn-d5
using a calibrated analytical balance.

Dissolution: Add the weighed solid to a Class A volumetric flask. Add a small amount of a
suitable high-purity solvent (e.g., acetonitrile, methanol) and gently swirl to dissolve the solid
completely.[5]

Dilution to Volume: Once dissolved, dilute to the final volume with the same solvent. Cap the
flask and invert it several times to ensure a homogenous solution.

Labeling and Storage: Transfer the stock solution to a labeled amber glass vial with a PTFE-
lined cap. The label should include the compound name, concentration, solvent, preparation
date, and initials of the preparer. Store the stock solution at 2-8°C or -20°C, protected from
light.[5]

Working Solutions: Prepare working solutions by diluting the stock solution with the
appropriate solvent as required for the analytical method.

Sample Preparation for LC-MS/MS Analysis

This is an example protocol for the extraction of a target analyte from a solid matrix and the
addition of Terbutryn-d5 as an internal standard.

o Sample Weighing: Weigh a homogenized sample (e.g., 5 g of soil or plant tissue) into a
centrifuge tube.
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« Internal Standard Spiking: Add a known volume of a Terbutryn-d5 working solution to the
sample.

o Extraction: Add the extraction solvent (e.g., acetonitrile) to the tube.

e Homogenization and Centrifugation: Vortex or shake the sample vigorously to ensure
thorough extraction. Centrifuge the sample to separate the solid and liquid phases.

e Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

o Evaporation and Reconstitution: Evaporate the solvent under a gentle stream of nitrogen.
Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

o Analysis: Transfer the reconstituted sample to an autosampler vial for injection into the LC-
MS/MS system.

Visualizing Safe Handling and Hazards

The following diagrams, generated using Graphviz, illustrate key safety workflows and the
hazard profile of Terbutryn-d5.
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Caption: Workflow for the safe handling of Terbutryn-d5 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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